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Compound of Interest

Compound Name: Fapi-mfs

Cat. No.: B15602476

Disclaimer: No specific Safety Data Sheet (SDS) for Fapi-mfs was publicly available at the
time of this writing. The following guidance is based on the known properties of Fapi-mfs as a
potent, irreversible fibroblast activation protein (FAP) inhibitor, which is often handled as a
radiolabeled compound, and general safety protocols for hazardous research chemicals.
Researchers, scientists, and drug development professionals are strongly advised to conduct a
thorough risk assessment based on the specific form of Fapi-mfs being used (e.g., solid, in
solution, radiolabeled) and to consult with their institution's Environmental Health and Safety
(EHS) department for specific handling and disposal protocols.

Fapi-mfs is an irreversible inhibitor of fibroblast activation protein (FAP) and is frequently
utilized in research for cancer imaging and therapy, often labeled with radionuclides such as
Gallium-68 (°8Ga) or Lutetium-177 (1’7Lu)[1][2]. Due to its potent biological activity and
potential radiological hazards, stringent safety measures are imperative during its handling,
storage, and disposal.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the recommended PPE for handling Fapi-mfs, categorized by the nature of the
work being performed.
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Task

Required Personal Protective Equipment

Handling Solid (Powder) Fapi-mfs

- Primary Gloves: Two pairs of nitrile gloves,
with the outer pair having a long cuff tucked
over the lab coat sleeve.- Lab Coat: A
disposable, solid-front lab coat with tight-fitting
cuffs.- Eye Protection: Chemical splash goggles
and a face shield.- Respiratory Protection: A
NIOSH-approved N95 or higher-rated respirator
is recommended, especially when weighing or

transferring powder.

Handling Fapi-mfs in Solution (non-radiolabeled)

- Primary Gloves: Two pairs of nitrile gloves.-
Lab Coat: A disposable or dedicated lab coat.-
Eye Protection: Safety glasses with side shields

or chemical splash goggles.

Handling Radiolabeled Fapi-mfs

- Primary Gloves: Two pairs of nitrile gloves.-
Lab Coat: A disposable, waterproof lab coat.-
Eye Protection: Safety glasses with side shields
or chemical splash goggles.- Dosimetry: Whole-
body and ring dosimeters as required by your

institution's radiation safety program.

Spill Cleanup

- Primary Gloves: Two pairs of heavy-duty nitrile
or butyl rubber gloves.- Lab Coat: A disposable,
waterproof, and chemical-resistant gown or
coveralls.- Eye Protection: Chemical splash
goggles and a face shield.- Respiratory
Protection: A respirator with appropriate
cartridges for the solvent and any radioactive
particulates.- Footwear: Disposable shoe

covers.

Operational Plans: Step-by-Step Guidance
Preparation and Handling of Fapi-mfs Solutions

Experimental Protocol:

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b15602476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Designated Work Area: All work with Fapi-mfs should be conducted in a designated area,
such as a chemical fume hood or a Class Il biological safety cabinet, especially when
handling the powdered form or volatile solvents.

o Pre-Experiment Checklist: Before starting, ensure all necessary PPE is available and in good
condition. Prepare all required equipment and reagents to minimize movement and potential
for spills.

e Weighing Solid Fapi-mfs:
o Perform in a chemical fume hood or a balance enclosure.
o Use anti-static weighing paper or a tared vial.
o Handle with care to avoid generating dust.
e Dissolving Fapi-mfs:
o Fapi-mfs is often dissolved in solvents like Dimethyl Sulfoxide (DMSO).
o Add the solvent slowly to the vial containing the Fapi-mfs powder.
o Cap the vial securely and vortex or sonicate until fully dissolved.
» Radiolabeling (if applicable):

o Follow established and approved protocols for radiolabeling with isotopes like 68Ga or

177Lu-

o All radiolabeling procedures must be performed in a designated hot lab with appropriate
shielding and monitoring equipment.

Workflow for Donning and Doffing PPE

The correct sequence of putting on and taking off PPE is critical to prevent cross-
contamination.
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Doffing PPE
Outer Gloves »( Goggles/Face Shield »| Lab Coat »| Inner Gloves »| Respirator (if used)
Donning PPE
Lab Coat | Respirator (if needed) »( Goggles/Face Shield »| Gloves (Inner Pair) | Gloves (Outer Pair over cuff)

Click to download full resolution via product page
Figure 1: Recommended sequence for donning and doffing Personal Protective Equipment.

Disposal Plans

Proper disposal of Fapi-mfs and contaminated materials is crucial to prevent environmental
contamination and exposure to hazardous waste.

Waste Segregation and Collection

* Non-Radiolabeled Fapi-mfs Waste:

o Solid Waste: Contaminated gloves, pipette tips, vials, and lab coats should be collected in
a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and labeled hazardous liquid waste container. Do not mix with other
chemical waste streams unless approved by your EHS department.

o Radiolabeled Fapi-mfs Waste:

o All waste generated from work with radiolabeled Fapi-mfs must be disposed of as

radioactive waste.

o Segregate waste based on the isotope and its half-life, as well as the form of the waste
(solid, liquid, sharps), in accordance with your institution's radiation safety guidelines.
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o Use designated radioactive waste containers with proper shielding.

Disposal Workflow

The following diagram outlines the decision-making process for the disposal of materials
contaminated with Fapi-mfs.

Waste Generated

Is the waste
radiolabeled?

Yes NO
Radioactive Waste Chemical Waste
Segregate Solid Waste Hazardous Solid
(by isotope & half-life) Waste Container
Segregate Liquid Waste Hazardous Liquid
(aqueous vs. organic) Waste Container

Sharps Container Dispose via EHS

Dispose via Radiation

Safety Program
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Figure 2: Decision workflow for the proper disposal of Fapi-mfs contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling Fapi-mfs].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602476#personal-protective-equipment-for-
handling-fapi-mfs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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